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Cefcapene Pivoxil Hydrochloride Hydrate: An Overview

Cefcapene Pivoxil Hydrochloride Hydrate is an orally available prodrug of Cefcapene, a semi-synthetic

third-generation cephalosporin [1] [2] [3]. It exhibits potent and broad-spectrum antibacterial activity against

various Gram-positive and Gram-negative bacteria [1] [4] [3].

Mechanism of Action: As a beta-lactam antibiotic, it targets penicillin-binding proteins (PBPs) to
inhibit bacterial cell wall synthesis. The pivoxil group is hydrolyzed by esterases in the intestinal wall,

releasing the active form, Cefcapene [1] [2] [3].
Spectrum of Activity: Its broad spectrum includes pathogens such as Staphylococcus aureus,

Streptococcus pneumoniae (penicillin-susceptible), Escherichia coli, Serratia spp., and many other
community-acquired respiratory and skin pathogens [1].

Representative Minimum Inhibitory Concentration
(MIC) Data

The table below summarizes representative MIC values for Cefcapene (the active form) against common

bacterial strains, which are crucial for establishing baseline susceptibility during testing [1].

Table 1: Representative MIC Values for Cefcapene
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Bacterial Species / Strain MIC Range (µg/mL)

Streptococcus pneumoniae (penicillin-susceptible) 0.004 – 0.25 µg/mL

Staphylococcus aureus Data from specific testing required

Escherichia coli Data from specific testing required

Serratia spp. Data from specific testing required

Detailed Experimental Protocols

Broth Microdilution Susceptibility Testing

This is a standard method for determining Minimum Inhibitory Concentrations (MICs).

Principle: A standardized concentration of bacteria is inoculated into a series of wells containing
twofold dilutions of the antimicrobial agent. The MIC is the lowest concentration that prevents visible

growth after incubation [5] [6].
Reagent Preparation:

Stock Solution: Due to its poor water solubility, prepare a stock solution of Cefcapene Pivoxil
Hydrochloride Hydrate in DMSO at a high concentration (e.g., 100 mg/mL). The solution

should be clear [4] [2] [3].
Working Solutions: Dilute the stock solution in an appropriate broth medium (e.g., cation-

adjusted Mueller-Hinton broth) to create a serial dilution series. Use the solutions promptly as
the compound can be unstable in solution [3].

Procedure:
Prepare a bacterial inoculum adjusted to a turbidity of a 0.5 McFarland standard, then further

dilute in broth to achieve a final concentration of approximately 5 × 10^5 CFU/mL in each test
well.

Dispense the serial dilutions of the antibiotic into the microdilution plates.
Inoculate the wells with the prepared bacterial suspension.

Include growth control (bacteria without antibiotic) and sterility control (broth only) wells.
Incubate the plates at 35±2°C for 16-20 hours in an ambient air incubator.

Interpretation: Read the MIC as the lowest concentration of the antibiotic that completely inhibits
visible growth of the organism.
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The workflow below summarizes the key steps in the broth microdilution protocol:

Start Broth Microdilution

Prepare Stock Solution in DMSO

Create Serial Dilutions in Broth

Inoculate Plates

Standardize Bacterial Inoculum

Incubate (35°C, 16-20 hrs)

Read MIC Value

Click to download full resolution via product page

Investigating Beta-Lactamase Stability

Cefcapene has been shown to act as an inactivator for chromosomally encoded Class C beta-lactamases [1].

Objective: To evaluate the stability of Cefcapene against different beta-lactamase enzymes

compared to other cephalosporins.
Methodology:

Enzyme Preparation: Purify beta-lactamase enzymes (e.g., Class A, B, C, D) from resistant
bacterial strains or obtain commercially.
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Reaction Mixture: Incubate a known concentration of Cefcapene with a specific activity of the

beta-lactamase enzyme in a suitable buffer.
Control: Set up a control without the enzyme.

Incubation: Incubate the reaction mixture at a set temperature (e.g., 37°C) and withdraw
samples at predetermined time intervals.

Residual Activity Measurement: The residual antibacterial activity of Cefcapene can be
determined by a bioassay or the degradation can be measured using HPLC [1].

Data Analysis: Compare the degradation rate of Cefcapene with other antibiotics to assess its
relative stability.

Quality Control and Assay Validation

Storage: The compound should be stored desiccated at -20°C [4]. Always use fresh stock solutions
for assays.

Purity: Use material with a high purity level, typically ≥98% (HPLC), for reliable and reproducible
results [4].

QC Strains: Follow recognized standards (e.g., CLSI M100) by including appropriate quality control
reference strains in each test run to ensure the accuracy of the procedure [5] [6].

Advanced Research Applications

Beyond standard AST, Cefcapene Pivoxil Hydrochloride is used in specialized research models:

Intestinal Absorption Models: It can be evaluated in systems using monolayers of Caco-2 cells
(derived from human colon adenocarcinoma) to mimic the human GI tract and predict oral absorption
and metabolism during permeation [1].

Biofilm Susceptibility Testing: Studies have evaluated the effect of Cefcapene on bacterial strains
after biofilm formation. Note that all tested strains showed decreased susceptibility after biofilm

formation, highlighting the importance of this model for studying persistent infections [1].
In Vivo Efficacy Models: The prodrug has demonstrated efficacy in mouse models of infection. For

example, oral administration (100 mg/kg) was effective against invasive Haemophilus influenzae
strains in mouse lungs, with peak blood concentrations of 1-2 μg/mL observed between 30-120

minutes post-administration [3].

The following diagram illustrates the prodrug's journey from administration to its site of action, integrating

key research applications:
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Conclusion

Cefcapene Pivoxil Hydrochloride Hydrate serves as a critical tool for researching the antibacterial

properties of third-generation cephalosporins. The protocols outlined here for susceptibility testing,

combined with its use in advanced models like Caco-2 cells and biofilm assays, provide a robust framework

for researchers in drug development and microbiology. The consistent finding of reduced susceptibility in

biofilms underscores a key area for ongoing investigation.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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